Cas no 22773-08-6 (ethyl 4,4-dimethyl-2-oxocyclopentane-1-carboxylate)

• Product Name: ethyl 4,4-dimethyl-2-oxocyclopentane-1-carboxylate
• CAS No: 22773-08-6
• MF: C₁₀H₁₆O₃
• MW: 184.232243537903
• MDL: MFCD09868078
• CID: 1414621
• PubChem ID: 11735559
• Update Time: 2025-09-26

ethyl 4,4-dimethyl-2-oxocyclopentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxylic acid, 4,4-dimethyl-2-oxo-, ethyl ester
• ethyl 4,4-dimethyl-2-oxocyclopentane-1-carboxylate
• 22773-08-6
• P16698
• DB-108855
• CS-0055776
• starbld0000111
• Ethyl 4,4-dimethyl-2-oxocyclopentanecarboxylate
• MFCD09868078
• AKOS024322038
• IPFUOZICZJYWLT-UHFFFAOYSA-N
• EN300-332167
• SCHEMBL857663
• 4,4-dimethyl-2-carboethoxycyclopentanone

• MDL： MFCD09868078
• Inchi： 1S/C10H16O3/c1-4-13-9(12)7-5-10(2,3)6-8(7)11/h7H,4-6H2,1-3H3
• InChI Key： IPFUOZICZJYWLT-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)OCC)CC(C)(C)C1

Computed Properties

• Exact Mass: 184.10998
• Monoisotopic Mass: 184.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Color/Form: NA
• Density: 1.0±0.1 g/cm3
• Boiling Point: 243.1±33.0 °C at 760 mmHg
• Flash Point: 220.6±23.2 °C
• PSA: 43.37

ethyl 4,4-dimethyl-2-oxocyclopentane-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds